Cas no 17199-93-8 (2,4,6-Heptanetricarbonitrile)

• Product Name: 2,4,6-Heptanetricarbonitrile
• CAS No: 17199-93-8
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 96270
• PubChem ID: 58918439
• Update Time: 2025-04-18

2,4,6-Heptanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptanetricarbonitrile
• 1-methylhexane-1,3,5-tricarbonitrile
• 17199-93-8
• Heptane-2,4,6-tricarbonitrile
• SCHEMBL306162
• DTXSID20730610
• 2,4,6-tricyano-n-heptane

• Inchi： 1S/C10H13N3/c1-8(5-11)3-10(7-13)4-9(2)6-12/h8-10H,3-4H2,1-2H3
• InChI Key： ZVRBCRRMIOLSAZ-UHFFFAOYSA-N
• SMILES： N#CC(CC(C#N)C)CC(C#N)C

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37